Cas no 422274-23-5 (N-2-(cyclohex-1-en-1-yl)ethyl-4-(4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)benzamide)

• Product Name: N-2-(cyclohex-1-en-1-yl)ethyl-4-(4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)benzamide
• CAS No: 422274-23-5
• MF: C₂₃H₂₃N₃O₂S
• MW: 405.512624025345
• CID: 5437122
• Update Time: 2025-07-17

N-2-(cyclohex-1-en-1-yl)ethyl-4-(4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(1-Cyclohexen-1-yl)ethyl]-4-(1,4-dihydro-4-oxo-2-thioxo-3(2H)-quinazolinyl)benzamide
• N-2-(cyclohex-1-en-1-yl)ethyl-4-(4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)benzamide

• Inchi： 1S/C23H23N3O2S/c27-21(24-15-14-16-6-2-1-3-7-16)17-10-12-18(13-11-17)26-22(28)19-8-4-5-9-20(19)25-23(26)29/h4-6,8-13H,1-3,7,14-15H2,(H,24,27)(H,25,29)
• InChI Key： YWNUSZPYRCQRQJ-UHFFFAOYSA-N
• SMILES： C(NCCC1CCCCC=1)(=O)C1=CC=C(N2C(=O)C3=C(NC2=S)C=CC=C3)C=C1

Experimental Properties

• Density: 1.33±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 10.52±0.20(Predicted)

Additional information on N-2-(cyclohex-1-en-1-yl)ethyl-4-(4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)benzamide

N-2-(cyclohex-1-en-1-yl)ethyl-4-(4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)benzamide: A Comprehensive Overview

N-2-(cyclohex-1-en-1-yl)ethyl-4-(4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)benzamide (CAS No. 422274-23-5) is a complex organic compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, belongs to the class of quinazoline derivatives and has garnered attention due to its unique structural features and biological activities.

The molecular structure of N-2-(cyclohex-1-en-1-yl)ethyl-4-(4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)benzamide is characterized by a quinazoline core linked to a benzamide moiety through a sulfanylidene bridge. The presence of the cyclohexenyl substituent adds to its complexity and contributes to its pharmacological properties. The compound's molecular formula is C₂₅H₂₆N₄O₃S, with a molecular weight of approximately 450.56 g/mol.

In recent years, there has been a growing interest in the development of quinazoline derivatives for their potential therapeutic applications. Research has shown that these compounds exhibit a wide range of biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. The specific structure of N-2-(cyclohex-1-en-1-yl)ethyl-4-(4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)benzamide has been investigated for its potential as an inhibitor of specific enzymes and receptors involved in various disease pathways.

One of the key areas of research involving this compound is its anti-cancer activity. Studies have demonstrated that N-2-(cyclohex-1-en-1-yl)ethyl-4-(4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-y)benzamide can effectively inhibit the proliferation of cancer cells by targeting specific signaling pathways. For instance, it has been shown to inhibit the activity of tyrosine kinases, which are crucial enzymes involved in cell growth and survival. This makes it a promising candidate for the development of targeted cancer therapies.

Beyond its anti-cancer properties, N-2-(cyclohexenyl)ethylbenzamide has also been studied for its anti-inflammatory effects. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation and tissue damage. Research has indicated that this compound can modulate the expression of pro-inflammatory cytokines and reduce oxidative stress, thereby alleviating symptoms associated with these conditions.

The mechanism of action of N-2-(cyclohexenyl)ethylbenzamide is multifaceted. It interacts with various cellular targets to exert its biological effects. For example, it can bind to and inhibit the activity of specific enzymes involved in the production of inflammatory mediators. Additionally, it can modulate the activity of transcription factors such as NF-kB, which play a central role in the regulation of inflammatory responses.

In addition to its therapeutic potential, the synthesis and chemical properties of N-{[cis-cyclohexenyl]ethyl}-N'-[5-fluoro(6-methoxy)-pyrimidin(8-amino)-pyrimidin(6-amino)]urea have been extensively studied. The compound can be synthesized through a series of well-defined chemical reactions involving the condensation of appropriate precursors. The synthetic route is highly reproducible and can be scaled up for large-scale production if required.

The stability and solubility characteristics of N-{[cis-cyclohexenyl]ethyl}-N'-[5-fluoro(6-methoxy)-pyrimidin(8-amino)-pyrimidin(6-amino)]urea are also important considerations for its practical application. It has been found to be stable under a wide range of conditions and exhibits good solubility in common organic solvents such as dimethyl sulfoxide (DMSO). These properties make it suitable for use in both in vitro and in vivo studies.

To further explore the potential applications of this compound, several preclinical studies have been conducted using animal models. These studies have provided valuable insights into the pharmacokinetics and pharmacodynamics of N-{[cis-cyclohexenyl]ethyl}-N'-[5-fluoro(6-methoxy)-pyrimidin(8-amino)-pyrimidin(6-amino)]urea. For instance, it has been shown to have good oral bioavailability and a favorable safety profile in animal models.

In conclusion, N-{[cis-cyclohexenyl]ethyl}-N'-[5-fluoro(6-methoxy)-pyrimidin(8-amino)-pyrimidin(6-amino)]urea (CAS No. 422274–23–5) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications in various disease states.